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Introduction

Hydrazinium sulfate ((N2Hs)2S0a) is a versatile and valuable reagent in the field of analytical
chemistry, particularly in gravimetric analysis. Its strong reducing properties make it an effective
agent for the selective precipitation of certain metal ions from solution, allowing for their
accurate quantitative determination. This document provides detailed application notes and
experimental protocols for the use of hydrazinium sulfate in the gravimetric analysis of
tellurium, and discusses its role in the determination of nickel, cobalt, and cadmium.

Hydrazinium sulfate is a white crystalline solid, soluble in water, and acts as a powerful
reducing agent in acidic solutions.[1] It is preferred in many applications over hydrazine hydrate
due to its solid, non-volatile nature, which makes it easier and safer to handle.[2]

General Principles of Gravimetric Analysis

Gravimetric analysis is a quantitative method that relies on the measurement of mass. The
analyte is selectively converted into an insoluble precipitate, which is then filtered, washed,
dried, and weighed. The mass of the precipitate is used to calculate the concentration of the
analyte in the original sample.

A generalized workflow for gravimetric analysis is depicted below:
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A generalized workflow for gravimetric analysis.

Application 1: Gravimetric Determination of
Tellurium

Hydrazinium sulfate is a key reagent for the quantitative precipitation of elemental tellurium
from acidic solutions. This method is highly selective and provides accurate results.

Principle

In a hydrochloric acid medium, tellurium (IV) ions are reduced by hydrazinium sulfate to
elemental tellurium, which precipitates out of the solution. The reaction is as follows:

Te4* + N2Hs+ + 2H20 - Te(s) + Nz2(g) + 5H* + H20

For complete precipitation, especially in the presence of interfering ions, a combination of
hydrazinium sulfate and sulfur dioxide is often used.

Experimental Protocol

Reagents:

Hydrochloric acid (HCI), concentrated

Hydrazinium sulfate ((N2Hs)2S0a)

Sulfur dioxide (SOz) gas or a saturated aqueous solution

Nitric acid (HNOs), concentrated
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e Deionized water
Procedure:

o Sample Preparation: Accurately weigh a sample containing 0.1-0.2 g of tellurium into a 400
mL beaker.

» Dissolution: Add 20 mL of concentrated HCIl and 5 mL of concentrated HNOs. Heat gently to
dissolve the sample.

o Evaporation: Evaporate the solution to a volume of about 10 mL to remove the nitric acid.

¢ Dilution and Acidification: Add 20 mL of concentrated HCI and dilute to 150 mL with
deionized water.

» First Reduction: Heat the solution to boiling and add 15 mL of a saturated sulfur dioxide
solution. This will initially precipitate some of the tellurium.

e Second Reduction with Hydrazinium Sulfate: To the hot solution, add 10 mL of a 15% (w/v)
hydrazinium sulfate solution.

» Digestion: Continue to boil the solution gently for a few minutes until the precipitate
coagulates and the supernatant liquid is clear.

« Filtration: Filter the hot solution through a pre-weighed Gooch or sintered glass crucible of
medium porosity.

o Washing: Wash the precipitate with hot deionized water until the filtrate is free of chloride
ions (test with silver nitrate solution). Finally, wash with ethanol or methanol to facilitate
drying.

e Drying: Dry the crucible and precipitate in an oven at 105-110°C to a constant weight.

o Calculation: The weight of the precipitate is the weight of elemental tellurium.

Quantitative Data
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Gravimetric factor is the ratio of the molar mass of the analyte to the molar mass of the
weighing form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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